BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction to 3-Cyclohexyl-1-propanol: A
Versatile Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 3-(Cyclohexyloxy)propan-1-ol
CAS No.: 75322-09-7
Cat. No.: B2649692

Get Quote

3-Cyclohexyl-1-propanol (CAS No. 1124-63-6) is a viscous, colorless liquid with the molecular
formula CO9H180.[1][2] Its unique structure, featuring a saturated cyclohexane ring and a linear
propanol chain, makes it a valuable intermediate and building block in various fields,
particularly in the pharmaceutical and fragrance industries.[3][4]

In drug development, its chemical properties are leveraged for the synthesis of novel active
pharmaceutical ingredients (APIs).[3] For instance, it serves as a precursor in the preparation
of cycloalkylpropanolamine derivatives, which have shown potential therapeutic applications in
treating cardiac disorders like hypertension and arrhythmia.[5] Given its role in creating
potentially life-saving medicines, the purity of this starting material is not just a matter of quality,
but of safety and efficacy.

The Commercial Supplier Landscape for High-Purity
3-Cyclohexyl-1-propanol

Sourcing high-purity reagents is a critical first step in any research and development pipeline.
Several reputable chemical suppliers offer 3-Cyclohexyl-1-propanol at various purity grades
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and quantities. The choice of supplier often depends on the required purity level,
documentation (like a Certificate of Analysis), and available scale.

Below is a comparative table of prominent commercial suppliers. It is crucial for researchers to
consult the most current product specifications directly from the supplier before purchase.

Product . .
. . Analytical Available
Supplier Number Stated Purity .
Method Quantities
(Example)
Sigma-Aldrich CDS001633 99% Not Specified Custom
5mL, 25 mL,
TCI America C1166 >99.0% GC
100 mL[2][6]
Thermo Scientific
_ 255880050 =98.5% GC 5 mL[1][7]
Chemicals
Spectrum - _ _
] C1997 Not Specified Not Specified Not Specified[8]
Chemical
BOC Sciences 1124-63-6 95% Not Specified Not Specified[9]

The Critical Role of Purity in Scientific Applications

In drug synthesis, an impure starting material can lead to the formation of unwanted side-
products and impurities in the final AP1.[10] These impurities can be difficult and costly to
remove, and more importantly, they can possess their own pharmacological or toxicological
effects, jeopardizing the safety and efficacy of the drug product.

The common synthesis route for 3-Cyclohexyl-1-propanol involves the hydrogenation of
phenyl-substituted 1-alkanols.[4] Potential impurities could therefore include:

o Unreacted Starting Material: Residual phenyl-substituted alkanols.

» Byproducts of Hydrogenation: Incompletely saturated intermediates or over-reduced
products.
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o Catalyst Residues: Traces of metals like platinum, palladium, or ruthenium used in the
hydrogenation process.[11]

The presence of such impurities can significantly impact reaction yields, catalyst performance
in subsequent steps, and the final purity profile of the target molecule. Therefore, a self-
validating system, where incoming raw materials are independently verified, is essential for
robust and reproducible research.

Workflow for Supplier Selection and Quality
Verification

A systematic approach to selecting and validating a supplier is crucial to ensure the quality and
consistency of your research materials. The following workflow provides a logical pathway from
initial sourcing to final lot acceptance for use in experiments.
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Caption: Workflow for selecting and validating a commercial source of high-purity 3-Cyclohexyl-
1-propanol.

Technical Protocol: Purity Verification by GC-MS

This protocol describes a standard method for verifying the purity of commercially supplied 3-
Cyclohexyl-1-propanol using Gas Chromatography-Mass Spectrometry (GC-MS), a common
and powerful technique for analyzing volatile and semi-volatile organic compounds.[12]

Objective:

To confirm the identity and determine the purity of a 3-Cyclohexyl-1-propanol sample.

Materials & Equipment:

» 3-Cyclohexyl-1-propanol sample

High-purity solvent for dilution (e.g., Hexane or Isopropanol, HPLC grade)

Volumetric flasks and pipettes

GC-MS system equipped with a suitable capillary column (e.g., DB-5MS or equivalent)

Autosampler vials with caps

Step-by-Step Methodology:

e Sample Preparation:

1. Prepare a stock solution by accurately weighing approximately 100 mg of the 3-
Cyclohexyl-1-propanol sample into a 10 mL volumetric flask.

2. Dissolve and dilute to the mark with hexane. This creates a ~10 mg/mL solution.

3. Prepare a working solution by performing a 1:100 dilution of the stock solution. Pipette 100
uL of the stock solution into a 10 mL volumetric flask and dilute to the mark with hexane.
This results in a final concentration of ~100 pg/mL.

4. Transfer an aliquot of the working solution into a 2 mL autosampler vial for analysis.
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e GC-MS Instrument Parameters (Example):

(¢]

Injection Volume: 1 pL
o Inlet Temperature: 250 °C
o Injection Mode: Split (e.g., 50:1 ratio)
o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)
o GC Column: 30 m x 0.25 mm ID x 0.25 pm film thickness (e.g., DB-5MS)[13]
o Oven Temperature Program:
= [nitial temperature: 60 °C, hold for 2 minutes.
» Ramp: Increase to 280 °C at a rate of 15 °C/min.
» Hold: Hold at 280 °C for 5 minutes.
o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C

o lonization Mode: Electron lonization (El) at 70 eV

o

Mass Scan Range: 40-400 amu
o Data Analysis and Interpretation:

1. Peak Identification: The primary peak in the total ion chromatogram (TIC) should
correspond to 3-Cyclohexyl-1-propanol. Confirm its identity by comparing the acquired
mass spectrum with a reference spectrum from a library (e.g., NIST). The mass spectrum
of 3-Cyclohexyl-1-propanol is expected to show characteristic fragments.[14]

2. Purity Calculation: Calculate the purity by the area percent method. The purity is the
percentage of the peak area of 3-Cyclohexyl-1-propanol relative to the total area of all
peaks in the chromatogram.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://uvadoc.uva.es/bitstream/handle/10324/63656/Development-and-validation.pdf?sequence=1&isAllowed=y
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyclohexyl-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2649692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Purity (%) = (Area of 3-Cyclohexyl-1-propanol Peak / Total Area of All Peaks) x 100

3. Impurity Analysis: Examine any minor peaks in the chromatogram. Attempt to identify
these impurities by their mass spectra. This can provide insights into the synthetic route
used by the supplier and the overall quality of the product.

Conclusion

Sourcing high-purity 3-Cyclohexyl-1-propanol is a foundational requirement for researchers in
drug development and other scientific fields. While many commercial suppliers offer this
product, their specifications and actual lot-to-lot quality can vary. By implementing a systematic
approach of supplier evaluation, comparative analysis, and robust in-house quality control via
techniques like GC-MS, researchers can ensure the integrity of their starting materials. This
diligence is paramount for generating reliable, reproducible data and for the successful
advancement of scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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